Cas no 5471-22-7 (Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester)
5471-22-7 structure
Product Name:Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
CAS No:5471-22-7
MF:C8H11ClO5
MW:222.622942209244
CID:387232
PubChem ID:230757
Update Time:2025-04-19
Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
- dimethyl 2-chloro-3-oxohexanedioate
- dimethyl 2-chloro-3-oxo-hexanedioate
- AC1L5K7V
- AC1Q5H4A
- AG-K-82318
- AR-1I5475
- CTK1H5155
- NSC26027
- NSC-26027
- 5471-22-7
- DTXSID60282461
-
- Inchi: 1S/C8H11ClO5/c1-13-6(11)4-3-5(10)7(9)8(12)14-2/h7H,3-4H2,1-2H3
- InChI Key: JVFHWJAJRDCZQI-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)C(CCC(=O)OC)=O
Computed Properties
- Exact Mass: 222.02953
- Monoisotopic Mass: 222.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.261
- Boiling Point: 283.3°Cat760mmHg
- Flash Point: 115.3°C
- Refractive Index: 1.45
- PSA: 69.67
- LogP: 0.28910
Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5471-22-7 (Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk